Cas no 1804133-12-7 (5-(3-Chloropropyl)-2-ethoxybenzyl chloride)

• Product Name: 5-(3-Chloropropyl)-2-ethoxybenzyl chloride
• CAS No: 1804133-12-7
• MF: C₁₂H₁₆Cl₂O
• MW: 247.160841941833
• CID: 4980623
• Update Time: 2025-06-08

5-(3-Chloropropyl)-2-ethoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-2-ethoxybenzyl chloride

• Inchi： 1S/C12H16Cl2O/c1-2-15-12-6-5-10(4-3-7-13)8-11(12)9-14/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： JVYYNNMETXKMDE-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(CCl)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 5-(3-Chloropropyl)-2-ethoxybenzyl chloride

5-(3-Chloropropyl)-2-ethoxybenzyl Chloride: A Comprehensive Overview

5-(3-Chloropropyl)-2-ethoxybenzyl chloride, also known by its CAS number CAS 1804133-12-7, is a versatile organic compound with significant applications in various chemical industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with an ethoxy group at the 2-position and a chloropropyl group at the 5-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 5-(3-Chloropropyl)-2-ethoxybenzyl chloride typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving yield and purity. These developments highlight the compound's importance in modern chemical synthesis.

One of the most notable applications of CAS 1804133-12-7 is in the pharmaceutical industry. Its structure serves as an ideal platform for drug design, particularly in the development of bioactive molecules targeting specific therapeutic areas such as oncology and neurology. Recent studies have demonstrated its potential as a precursor for compounds exhibiting anti-cancer properties, owing to its ability to modulate key cellular pathways.

In addition to pharmaceutical applications, 5-(3-Chloropropyl)-2-ethoxybenzyl chloride finds utility in agrochemicals and specialty chemicals. Its role as an intermediate in the synthesis of pesticides and herbicides has been well-documented. Recent research has focused on optimizing its reactivity under mild conditions, enabling its use in large-scale industrial processes without compromising product quality.

The environmental impact of this compound has also garnered attention in recent years. Studies have shown that CAS 1804133-12-7 exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other chlorinated compounds. However, proper disposal and waste management practices are still essential to minimize ecological risks.

In terms of safety considerations, handling 5-(3-Chloropropyl)-2-ethoxybenzyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Protective equipment such as gloves and goggles should be used during handling and storage to prevent exposure risks.

In conclusion, CAS 1804133-12-7, or 5-(3-Chloropropyl)-2-ethoxybenzyl chloride, stands out as a critical intermediate in contemporary chemical synthesis. Its diverse applications across industries underscore its importance in advancing scientific research and industrial innovation. As research continues to uncover new potential uses and improved synthetic methods, this compound will undoubtedly remain a cornerstone in the field of organic chemistry.